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Compound of Interest

Compound Name: N-ethylpiperidine-4-carboxamide

Cat. No.: B169664

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-
ethylpiperidine-4-carboxamide, a piperidine derivative of interest in chemical and
pharmaceutical research. Due to the limited availability of specific experimental data for this
compound in publicly accessible literature, this guide also includes generalized protocols and
methodologies applicable to the synthesis and characterization of similar N-alkyl-piperidine-4-
carboxamides.

Core Properties and Data

N-ethylpiperidine-4-carboxamide is a heterocyclic organic compound. Its fundamental
properties are summarized below.

Property Value Source
CAS Number 1903-65-7 [11[2]
Molecular Formula CsH1sN20 [1112]
Molecular Weight 156.23 g/mol [1][2]
Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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Note: Specific experimental data for the melting point, boiling point, and solubility of N-
ethylpiperidine-4-carboxamide (CAS 1903-65-7) are not readily available in the surveyed
scientific literature.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of N-ethylpiperidine-4-
carboxamide was not found in the available literature, a general and representative method for
the synthesis of N-alkyl-piperidine-4-carboxamides can be described. This typically involves the
amidation of a piperidine-4-carboxylic acid derivative.

General Experimental Protocol: Synthesis of N-alkyl-
piperidine-4-carboxamides

This protocol outlines a common synthetic route for the preparation of N-alkyl-piperidine-4-
carboxamides, which can be adapted for the synthesis of N-ethylpiperidine-4-carboxamide.

Materials:

Piperidine-4-carboxylic acid or its ester derivative (e.g., ethyl piperidine-4-carboxylate)

Ethylamine (or other primary amine)

A suitable coupling agent (e.g., DCC, EDC with HOBt) or conversion to an acid chloride
(e.g., using thionyl chloride)

Anhydrous solvent (e.g., dichloromethane, DMF)

Base (e.qg., triethylamine, diisopropylethylamine)
Procedure:

 Activation of the Carboxylic Acid: If starting from piperidine-4-carboxylic acid, it is typically
activated to facilitate amide bond formation. This can be achieved by:

o Acid Chloride Formation: Reacting the carboxylic acid with thionyl chloride or oxalyl
chloride in an inert solvent.
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o In-situ Coupling: Using a peptide coupling agent like N,N'-dicyclohexylcarbodiimide (DCC)
or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an additive like
1-hydroxybenzotriazole (HOBL).

e Amidation: The activated carboxylic acid derivative is then reacted with ethylamine. The
reaction is typically carried out in an anhydrous aprotic solvent at room temperature or with
gentle heating. A non-nucleophilic base is often added to neutralize any acid formed during
the reaction.

o Work-up and Purification: Upon completion of the reaction (monitored by TLC or LC-MS), the
reaction mixture is worked up to remove byproducts and unreacted starting materials. This
may involve washing with aqueous solutions, extraction with an organic solvent, and drying
of the organic phase. The crude product is then purified, commonly by column
chromatography or recrystallization, to yield the desired N-ethylpiperidine-4-carboxamide.

General Protocol: Characterization

The synthesized compound would be characterized using standard analytical techniques to
confirm its identity and purity.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectroscopy would be
used to elucidate the molecular structure. The proton NMR spectrum of piperidine derivatives
typically shows characteristic signals for the piperidine ring protons and the protons of the N-
ethyl and carboxamide groups.[3]

« Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the functional groups
present in the molecule. Key absorbances would be expected for the N-H and C=0
stretching of the amide group.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to analyze its fragmentation pattern, further confirming its
structure.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the specific biological activity or
the signaling pathways associated with N-ethylpiperidine-4-carboxamide. Research on other
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piperidine-4-carboxamide derivatives suggests a wide range of potential pharmacological
applications, including roles as enzyme inhibitors and receptor ligands.[4][5][6] For instance,
some derivatives have been investigated as calpain inhibitors with anticonvulsive properties,
while others have been explored as antihypertensive agents by acting as T-type Ca?* channel
blockers.[4][7]

Due to the absence of specific biological data for N-ethylpiperidine-4-carboxamide, no
signaling pathway diagrams can be provided at this time.

Visualizations

As no specific experimental workflows or signaling pathways for N-ethylpiperidine-4-
carboxamide are documented, a generalized workflow for the synthesis of N-alkyl-piperidine-
4-carboxamides is presented below.
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Caption: Generalized synthetic workflow for N-alkyl-piperidine-4-carboxamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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